Cas no 1263063-13-3 (3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile)
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile
- SCHEMBL25342452
- 881-508-7
- CS-0329129
- AF-0702
- MFCD18426510
- 1263063-13-3
- AKOS006318248
-
- MDL: MFCD18426510
- Inchi: 1S/C9H5ClFNO/c10-7-3-1-6(2-4-7)9(13)8(11)5-12/h1-4,8H
- InChI Key: AVPWUNCRHYBKEC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(C#N)F)=O
Computed Properties
- Exact Mass: 197.0043696Da
- Monoisotopic Mass: 197.0043696Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 329.3±32.0 °C at 760 mmHg
- Flash Point: 90.2±27.3 °C
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB338162-500 mg |
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile, 95%; . |
1263063-13-3 | 95% | 500mg |
€215.40 | 2023-04-26 | |
| abcr | AB338162-1 g |
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile, 95%; . |
1263063-13-3 | 95% | 1g |
€315.00 | 2023-04-26 | |
| Apollo Scientific | PC28203-1g |
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | 95% | 1g |
£231.00 | 2025-02-21 | |
| Apollo Scientific | PC28203-5g |
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | 95% | 5g |
£890.00 | 2023-09-02 | |
| Key Organics Ltd | AF-0702-1MG |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AF-0702-5MG |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AF-0702-10MG |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | AF-0702-0.5G |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 0.5g |
£105.00 | 2025-02-08 | |
| Key Organics Ltd | AF-0702-1G |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 1g |
£165.00 | 2025-02-08 | |
| Key Organics Ltd | AF-0702-5G |
3-(4-chlorophenyl)-2-fluoro-3-oxopropanenitrile |
1263063-13-3 | >95% | 5g |
£743.00 | 2025-02-08 |
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile
Research Brief on 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile (CAS: 1263063-13-3): Recent Advances and Applications
3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile (CAS: 1263063-13-3) is a fluorinated β-ketonitrile derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic compounds targeting protein kinases involved in cancer and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a crucial intermediate to develop a series of potent and selective inhibitors showing promising activity in autoimmune disease models. The fluorine atom at the 2-position was found to significantly enhance binding affinity through favorable interactions with the kinase active site, while the 4-chlorophenyl group contributed to improved pharmacokinetic properties.
In the field of antimicrobial research, a recent patent application (WO2023052345) disclosed novel derivatives synthesized from 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile that exhibit broad-spectrum antibacterial activity against drug-resistant strains. The structural flexibility of this compound allows for various modifications at the nitrile and keto functional groups, enabling the development of compounds with improved target specificity and reduced toxicity profiles.
Analytical characterization studies have provided new insights into the physicochemical properties of 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile. Advanced techniques including X-ray crystallography and NMR spectroscopy have elucidated its conformational preferences and hydrogen bonding patterns, which are critical for understanding its reactivity in synthetic applications. These structural analyses have guided the design of more efficient synthetic routes and purification methods for this compound.
The safety profile and metabolic pathways of 3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile have been investigated in recent preclinical studies. Results indicate that the compound shows favorable metabolic stability and limited toxicity at therapeutic concentrations, making it a promising candidate for further pharmaceutical development. Current research efforts are focused on optimizing its synthetic scalability and exploring new therapeutic applications in neurological disorders and metabolic diseases.
1263063-13-3 (3-(4-Chlorophenyl)-2-fluoro-3-oxopropanenitrile) Related Products
- 343271-85-2
- 1263063-10-0(2-Fluoro-3-(4-methylphenyl)-3-oxopropanenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)